Cas no 2680865-48-7 (3-{7-[(prop-2-en-1-yloxy)carbonyl]-5H,6H,7H,8H-imidazo[1,2-a]pyrazin-3-yl}propanoic acid)

• Product Name: 3-{7-[(prop-2-en-1-yloxy)carbonyl]-5H,6H,7H,8H-imidazo[1,2-a]pyrazin-3-yl}propanoic acid
• CAS No: 2680865-48-7
• MF: C₁₃H₁₇N₃O₄
• MW: 279.291783094406
• CID: 6341774
• PubChem ID: 165911455
• Update Time: 2025-05-30

3-{7-[(prop-2-en-1-yloxy)carbonyl]-5H,6H,7H,8H-imidazo[1,2-a]pyrazin-3-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{7-[(prop-2-en-1-yloxy)carbonyl]-5H,6H,7H,8H-imidazo[1,2-a]pyrazin-3-yl}propanoic acid
• EN300-28285706
• 2680865-48-7

• Inchi： 1S/C13H17N3O4/c1-2-7-20-13(19)15-5-6-16-10(3-4-12(17)18)8-14-11(16)9-15/h2,8H,1,3-7,9H2,(H,17,18)
• InChI Key： UMNLXFRZNQVTSI-UHFFFAOYSA-N
• SMILES： O(CC=C)C(N1CC2=NC=C(CCC(=O)O)N2CC1)=O

Computed Properties

• Exact Mass: 279.12190603g/mol
• Monoisotopic Mass: 279.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 84.7Ų

Additional information on 3-{7-[(prop-2-en-1-yloxy)carbonyl]-5H,6H,7H,8H-imidazo[1,2-a]pyrazin-3-yl}propanoic acid

Introduction to 3-{7-[(prop-2-en-1-yloxy)carbonyl]-5H,6H,7H,8H-imidazo[1,2-a]pyrazin-3-yl}propanoic acid (CAS No. 2680865-48-7)

3-{7-[(prop-2-en-1-yloxy)carbonyl]-5H,6H,7H,8H-imidazo[1,2-a]pyrazin-3-yl}propanoic acid, identified by its CAS number 2680865-48-7, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the imidazopyrazine class, a heterocyclic scaffold known for its broad spectrum of biological activities. The presence of a prop-2-en-1-yloxy (allyl ether) moiety and a carbonyl group in its structure suggests potential for diverse chemical reactivity and biological interactions, making it a promising candidate for further exploration in drug discovery and development.

The imidazopyrazine core of this compound is particularly noteworthy due to its structural similarity to several bioactive molecules that have been investigated for their pharmacological properties. Imidazopyrazines are known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The specific substitution pattern in 3-{7-[(prop-2-en-1-yloxy)carbonyl]-5H,6H,7H,8H-imidazo[1,2-a]pyrazin-3-yl}propanoic acid may confer unique pharmacological properties that differentiate it from other members of this chemical class.

In recent years, there has been a growing interest in developing novel heterocyclic compounds as therapeutic agents. The imidazopyrazine scaffold has been extensively studied for its potential to interact with various biological targets. For instance, derivatives of imidazopyrazines have been shown to inhibit enzymes involved in cancer progression and to modulate signaling pathways associated with inflammation and immune responses. The allyl ether group in this compound may enhance its solubility and bioavailability, which are critical factors for the development of effective pharmaceuticals.

The carbonyl group in the structure of 3-{7-[(prop-2-en-1-yloxy)carbonyl]-5H,6H,7H,8H-imidazo[1,2-a]pyrazin-3-yl}propanoic acid provides a site for further functionalization, allowing chemists to explore modifications that could improve its pharmacological profile. This flexibility makes the compound a valuable tool for synthetic chemists and medicinal biologists seeking to develop new drug candidates.

One of the most exciting aspects of this compound is its potential application in the treatment of neurological disorders. Imidazopyrazines have been shown to interact with receptors and ion channels involved in neuronal function. The specific arrangement of functional groups in 3-{7-[(prop-2-en-1-yloxy)carbonyl]-5H,6H,7H,8H-imidazo[1,2-a]pyrazin-3-yl}propanoic acid may enable it to modulate these targets effectively. Preliminary studies have suggested that derivatives of imidazopyrazines could have therapeutic potential in conditions such as epilepsy and neurodegenerative diseases.

The synthesis of 3-{7-[(prop-2-en-1-yloxy)carbonyl]-5H,6H,7H,8H-imidazo[1,2-a]pyrazin-3-yl}propanoic acid presents an interesting challenge due to its complex structure. However， recent advances in synthetic methodologies have made it possible to construct such molecules with increasing efficiency and precision. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations have been instrumental in the synthesis of this compound. These methods allow for the introduction of various functional groups in a controlled manner， enabling chemists to fine-tune the pharmacological properties of the molecule.

In addition to its potential therapeutic applications， 3-{7-[（prop - 2 - en - 1 - yloxy） carbonyl] - 5h， 6h， 7h， 8h - imidazo [1， 2 - a] pyrazin - 3 - yl} propanoic acid may also serve as a valuable intermediate in the synthesis of more complex molecules. Its versatile structure allows for further modifications， making it a building block for the development of novel drugs targeting various diseases.

The investigation of 3-{7-[（prop - 2 - en - 1 - yloxy） carbonyl] - 5h， 6h， 7h， 8h - imidazo [1， 2 - a] pyrazin - 3 - yl} propanoic acid is ongoing， with researchers exploring its biological activity and potential therapeutic applications. As our understanding of molecular interactions continues to grow， compounds like this one are likely to play an increasingly important role in drug discovery and development.